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Compound of Interest

Compound Name: rac Felodipine-d3

Cat. No.: B562459

Essential Safety and Handling Guide for rac
Felodipine-d3

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of rac

Felodipine-d3. The following procedures are designed to ensure the safety of laboratory
personnel and to minimize environmental impact.

Personal Protective Equipment (PPE)

The selection of appropriate Personal Protective Equipment (PPE) is crucial to minimize
exposure to rac Felodipine-d3. The following table summarizes the recommended PPE for
handling this potent compound.[1]
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PPE Category

Item

Specifications and
Recommendations

Respiratory Protection

Powered Air-Purifying
Respirator (PAPR)

Recommended for operations
with a high potential for
aerosol generation. Hoods or
full-face pieces can offer high
Assigned Protection Factors
(APFs), potentially up to 1000.

[1]2]

Reusable Half or Full-

Facepiece Respirator

Use with appropriate

particulate filters (P100/FFP3).

A proper fit test must be
conducted.[1]

Disposable Respirators (e.g.,
N95, FFP2)

Suitable for low-risk activities
or as a secondary layer of
protection. Not recommended
as primary protection when
handling highly potent

compounds.[1]

Hand Protection

Double Gloving

Wear two pairs of nitrile
gloves. The outer pair should
be changed immediately upon
contamination or at regular

intervals.[1]

Body Protection

Disposable Coveralls

Choose coveralls made from
materials like Tyvek or
microporous film (MPF) to
protect against chemical
splashes and dust.[1] For
comprehensive protection,
"bunny suit" style coveralls that
offer head-to-toe coverage are

recommended.[3]
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A dedicated lab coat should be

worn over personal clothing
Lab Coat and should be professionally

laundered or disposed of as

hazardous waste.[1]

Use chemical splash goggles
that provide a complete seal
) Safety Goggles or a Face around the eyes. A face shield
Eye Protection )
Shield can be worn over goggles for
additional protection against

splashes.[1][3]

Disposable shoe covers must
) be worn in the designated
Foot Protection Shoe Covers )
handling area and removed

before exiting.[1][3]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach is essential for safely handling rac Felodipine-d3. The following plan
outlines the key phases of handling, from preparation to post-handling procedures.

2.1. Preparation

o Designated Area: All handling of rac Felodipine-d3 should occur in a designated area, such
as a chemical fume hood, glove box, or other containment enclosure.

« Decontamination Solution: Ensure a validated decontamination solution is readily available in
the work area.[1]

o Spill Kit: A spill kit appropriate for chemical hazards must be accessible.[1]

o Waste Containers: Labeled, sealed containers for hazardous waste must be in the
designated handling area.

2.2. Handling
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Donning PPE: Put on all required PPE in the correct order before entering the designated
handling area.

Containment: Keep the container of rac Felodipine-d3 tightly closed when not in use.[4]
Minimize the creation of dust and aerosols.[5]

Weighing and Transferring: Conduct all weighing and transferring of the compound within a
containment system (e.g., ventilated balance enclosure or glove box).

Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid
splashing. Keep containers covered as much as possible.[1]

2.3. Post-Handling

Decontamination: Thoroughly decontaminate all surfaces and equipment used during the
handling process with a validated cleaning agent.[1]

Doffing PPE: Remove PPE in the designated doffing area, taking care to avoid self-
contamination. Dispose of single-use PPE in the appropriate hazardous waste container.[1]

Personal Hygiene: Wash hands and any exposed skin thoroughly with soap and water after
handling.[4][6]

Disposal Plan

All waste generated from handling rac Felodipine-d3 must be treated as hazardous waste.

e Solid Waste: This includes contaminated PPE, empty containers, and any materials used for
cleaning up spills. Place all solid waste in a suitable, labeled container for hazardous waste.

e Liquid Waste: Unused solutions containing rac Felodipine-d3 should be collected in a
designated, sealed hazardous waste container. Do not pour down the drain.[7]

o Disposal Method: All waste must be handled in accordance with local, state, and federal
regulations.[8] The recommended method of disposal is incineration by an accredited
disposal contractor.[7]
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Emergency Procedures

o Spill: In the event of a spill, immediately alert others in the area.[8] Use a pre-prepared spill
kit to clean the spill, working from the outside in. All materials used for spill cleanup must be
disposed of as hazardous waste.[1]

 Inhalation: If inhaled, move the person into fresh air. If not breathing, give artificial
respiration. Consult a physician.[5]

o Skin Contact: Wash off with soap and plenty of water. Consult a physician.[5]
o Eye Contact: Flush eyes with water as a precaution.[5]

 Ingestion: Rinse mouth with water. Do NOT induce vomiting. Get medical help.[5]

Quantitative Data

The following table summarizes key quantitative data for rac Felodipine-d3 and Felodipine.

Data Point Value Source
Chemical Formula C18H16D3CI2NO4 [5]
Molecular Weight 384.25 g/mol [5]
Melting Point 143 - 145 °C (290 - 293 °F) [5]
Oral LD50 (Rat) for Felodipine 1,050 mg/kg [5]
Partition Coefficient (log Pow) 3.86 [5]

Experimental Workflow

The following diagram illustrates the logical workflow for the safe handling of rac Felodipine-
d3.
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Caption: Workflow for Safe Handling of rac Felodipine-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling rac
Felodipine-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b562459#personal-protective-equipment-for-handling-
rac-felodipine-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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